Cas no 35316-99-5 (3beta,28-dihydroxy-20(29)-lupene)

3beta,28-dihydroxy-20(29)-lupene structure

35316-99-5 structure

Product Name:3beta,28-dihydroxy-20(29)-lupene

CAS No:35316-99-5

Molecular Formula:C₃₀H₅₀O₂

Molecular Weight:442.717

CID:2075579

3beta,28-dihydroxy-20(29)-lupene Properties

Names and Identifiers

- 3beta,28-dihydroxy-20(29)-lupene
- 3beta,28-Dihydroxy-lup-20(29)-en
- 3beta,28-dihydroxylup-20(29)-ene
- 3beta-lup-20(29)-en-3,28-diol
- Betulin
- Betulin (Lupendiol)
- betulinol
- lup-20(29)-ene-3b,28-diol
- lup-20(29)-ene-3beta,28-diol
- Lup-20(29)-ene-3α,28-diol
- +Expand
- InChIKey： FVWJYYTZTCVBKE-UHFFFAOYSA-N
- Inchi： InChI=1S/C30H50O2/c1-19(2)20-10-15-30(18-31)17-16-28(6)21(25(20)30)8-9-23-27(5)13-12-24(32)26(3,4)22(27)11-14-29(23,28)7/h20-25,31-32H,1,8-18H2,2-7H3
- SMILES： CC(=C)C1CCC2(CO)CCC3(C)C(CCC4C5(C)CCC(O)C(C)(C)C5CCC34C)C12

3beta,28-dihydroxy-20(29)-lupene Related Literature

1. Enhanced photocatalytic activity of hybrid Fe2O3–Pd nanoparticulate catalysts†

Yanhu Wei,Shuangbing Han,David A. Walker,Scott C. Warren,Bartosz A. Grzybowski Chem. Sci., 2012,3, 1090-1094
2. Retraction: Elevation of USP4 antagonizes oxygen glucose deprivation/reoxygenation-evoked microglia activation and neuroinflammation-mediated neurotoxicity via the TRAF6-NF-κB signaling

RSC Adv., 2021,11, 4374-4374
3. Electronic structure of Al, Ga, In and Cu doped ZnO/Cu(111) bilayer films†

Ho Viet Thang,Gianfranco Pacchioni Phys. Chem. Chem. Phys., 2019,21, 369-377
4. Aromaticity gain increases the inherent association strengths of multipoint hydrogen-bonded arrays†

Chia-Hua Wu,Yu Zhang,Krista van Rickley,Judy I. Wu Chem. Commun., 2018,54, 3512-3515
5. Visible light-induced nuclease activity of a ternary mono-phenanthroline copper(ii) complex containing l-methionine as a photosensitizer

Ashis K. Patra,Shanta Dhar,Munirathinam Nethaji,Akhil R. Chakravarty Chem. Commun., 2003, 1562-1563
6. Back matter

New J. Chem., 2006,30, 654-654
7. Accuracy and limitations of second-order many-body perturbation theory for predicting vertical detachment energies of solvated-electron clusters†

John M. Herbert,Martin Head-Gordon Phys. Chem. Chem. Phys., 2006,8, 68-78
8. Synthesis of n-type SiC nanowires with tailored doping levels

Lin Wang,Fengmei Gao,Guodong Wei,Jinju Zheng,Xiaomin Cheng,Bin Tang,Weiyou Yang CrystEngComm, 2013,15, 2354-2358
9. Gold(i)-doped films: new routes for efficient room temperature phosphorescent materials†

Araceli de Aquino,Khai-Nghi Truong,Kari Rissanen,Yongsik Jung,Hyeonho Choi,João Carlos Lima Dalton Trans., 2021,50, 3806-3815
10. Formation of naproxen–polylactic acid nanoparticles from supercritical solutions and their characterization in the aerosol phase

Moritz Gadermann,Simran Kular,Ali H. Al-Marzouqi,Ruth Signorell Phys. Chem. Chem. Phys., 2009,11, 7861-7868

Related Categories

Natural Products and Extracts Plant Extracts Plant based Lophopetalum rigidum

35316-99-5 (3beta,28-dihydroxy-20(29)-lupene) Related Products

Recommended suppliers

Jiangsu Xinsu New Materials Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Chong Da Prostaglandin Fine Chemicals Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

http://www.chongdachem.com

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Synrise Material Co. Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Nantong Boya Environmental Protection Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk